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Compound of Interest

Compound Name: 1,2-Epoxydodecane

Cat. No.: B1583528

A Technical Guide to the Safe Handling of 1,2-
Epoxydodecane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 1,2-Epoxydodecane (also known as 1-Dodecene oxide), a chemical intermediate used in
various research and development applications. Adherence to these guidelines is critical for
ensuring personnel safety and environmental protection.

Chemical Identification and Physical Properties

1,2-Epoxydodecane is a clear, colorless liquid.[1][2] It is classified as a combustible liquid and
is sensitive to moisture.[1][3][4] Key identifiers and physical properties are summarized below
for quick reference.
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Identifier Value Source
CAS Number 2855-19-8 [11[3]
Molecular Formula C12H240 [1]
Molecular Weight 184.32 g/mol [1]
Appearance Clear colorless liquid [1112]
Density 0.844 g/mL at 25 °C [1]
Boiling Point 124-125 °C at 15 mmHg

Flash Point 112 °F (44.4 °C) [1]

Vapor Pressure

2 mmHg (100 °C)

Water Solubility

Insoluble / <1 mg/mL

[1]14]

Storage Temperature

2-8°C (Refrigerated)

Hazard Identification and Classification

1,2-Epoxydodecane is considered hazardous under the OSHA Hazard Communication

Standard.[3] The primary health hazards include irritation to the skin, eyes, and respiratory

tract.[1][4][5] It is also recognized as being very toxic to aquatic life with long-lasting effects.[1]

[6]
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation.[1]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation.[1][3]

Hazardous to the Aquatic H400: Very toxic to aquatic life.
. Category 1

Environment, Acute [1]

Hazardous to the Aquatic H410: Very toxic to aquatic life
) ) Category 1 ) ]

Environment, Chronic with long lasting effects.[1]

Note: Percentages for H319 and H335 indicate that not all notifying companies reported these
classifications. However, due to the irritant nature of the compound, caution is strongly advised.

Safe Handling and Storage Protocols

Proper handling and storage are paramount to minimize exposure risks.

3.1. Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing. Do not breathe mists or vapors.[3]

Use non-sparking tools and ground all equipment when handling to prevent fire from
electrostatic discharge.[7][8]

Keep away from all sources of ignition, including heat, sparks, and open flames.[9][10]

Wash hands and any exposed skin thoroughly after handling.[3]
3.2. Storage:

e Store in a cool, dry, and well-ventilated place.[3] Recommended storage is under
refrigeration (2-8°C).
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o Keep containers tightly closed to prevent moisture contamination.[3][4] It is recommended to
store under an inert atmosphere if possible.[5]

o Store away from incompatible materials.[3]
3.3. Incompatible Materials:
o Epoxides are highly reactive.[4][10] This compound is incompatible with:
o Strong oxidizing agents[3][4]
o Strong acids and bases|[3][4]
o Peroxides[4][11]
o Finely powdered metals|[3]

» Contact with these materials, especially in the presence of catalysts or heat, can cause

violent polymerization reactions.[4][10]

Exposure Controls and Personal Protective
Equipment (PPE)

A risk assessment should be conducted for each specific use to determine the necessary PPE.

The following provides general guidance.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
face shield (conforming to
EN166 or OSHA 29 CFR
1910.133).[3]

Protects against splashes and

eye irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and

impervious clothing.[12]

Prevents skin contact and

irritation.[1]

Respiratory Protection

For nuisance exposures or
where ventilation is
inadequate, use a NIOSH-
approved respirator with an
organic vapor/acid gas
cartridge (e.g., type ABEK).[1]
[12]

Prevents respiratory tract

irritation.[1]
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ask Assessment:
Working with 1,2-Epoxydodecane

Is work performed in a
certified chemical fume hood?

No

Yes

Is there a significant
risk of splashing?

No Yes

Click to download full resolution via product page
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First Aid and Emergency Procedures

Immediate action is required in case of exposure. Always have safety showers and eyewash

stations readily accessible.[3]

Exposure Route

First Aid Measures

Inhalation

Immediately move the person to fresh air. If
breathing is difficult or has stopped, provide
artificial respiration or oxygen. Seek immediate

medical attention.[1][7]

Skin Contact

Immediately remove all contaminated clothing.
Flood the affected skin with large amounts of
water and wash thoroughly with soap and water.
If irritation develops or persists, seek medical
attention.[1][7]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15-20 minutes, occasionally
lifting the upper and lower eyelids. Remove
contact lenses if present and easy to do. Seek

immediate medical attention.[1][7][9]

Ingestion

DO NOT induce vomiting. If the person is
conscious and not convulsing, rinse their mouth
and give 1-2 glasses of water to dilute the
chemical. Seek immediate medical attention or

call a poison control center.[1]
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1. Remove Contact Lenses
2. Flush with Water (15+ min)
3. Seek IMMEDIATE Medical Attention

1. DO NOT Induce Vomiting
2. Rinse Mouth, Give Water
3. Seek IMMEDIATE Medical Attention

1. Move to Fresh Air
2. Seek Medical Attention

3. Seek Medical Attention if Irritation Persists

Click to download full resolution via product page

Accidental Release and Fire-Fighting Measures

6.1. Accidental Release: For any spill, first remove all sources of ignition.[9][10]

o Small Spills: Use an inert absorbent material like sand, silica gel, or absorbent paper to soak
up the liquid.[3][9] Seal the contaminated absorbent material and any contaminated clothing
in a vapor-tight plastic bag for disposal.[9][10] Wash the spill area with ethanol followed by
soap and water.[4][9]

» Large Spills: Isolate the spill area for at least 50 meters (150 feet) in all directions.[1][4]
Consider an initial downwind evacuation for 300 meters (1000 feet).[1][4] Contain the spill
and prevent it from entering drains.[12] Proceed with cleanup using appropriate PPE and
procedures for hazardous materials.

6.2. Fire-Fighting:

» Suitable Extinguishing Media: Dry chemical, carbon dioxide, or alcohol-resistant foam.[1][7]
[9] A water spray can be used to cool containers.[1]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1583528?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydecane
https://cameochemicals.noaa.gov/chemical/20338
https://www.fishersci.com/store/msds?partNumber=AAL0729514&productDescription=1+2-EPOXYDODECANE+95%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydecane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydecane
https://cameochemicals.noaa.gov/chemical/20338
https://cameochemicals.noaa.gov/chemical/20340
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydecane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydodecane
https://cameochemicals.noaa.gov/chemical/20340
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydodecane
https://cameochemicals.noaa.gov/chemical/20340
https://www.sigmaaldrich.com/HK/en/sds/aldrich/s603228?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydodecane
https://www.spectrumchemical.com/media/sds/E1426_AGHS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydecane
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydodecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Hazards: When heated to decomposition, it may emit acrid smoke and irritating fumes.[4][5]
Firefighters should wear full protective gear and a self-contained breathing apparatus
(SCBA).[3]

Experimental Protocol Considerations

While this guide does not provide specific experimental protocols, any procedure involving 1,2-
Epoxydodecane must incorporate the safety measures outlined. Methodologies for toxicity
testing, such as those established by the Organisation for Economic Co-operation and
Development (OECD), serve as a basis for the hazard data presented in Safety Data Sheets.
For instance, skin irritation data (H315) is often derived from protocols similar to OECD Test
Guideline 404 (Acute Dermal Irritation/Corrosion).

General Methodology for OECD 404:

Animal Selection: Healthy, young adult albino rabbits are typically used.

o Dose Application: A small amount (e.g., 0.5 mL) of the test substance is applied to a patch of
shaved skin on the animal.

o Observation Period: The skin is observed for signs of erythema (redness) and edema
(swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

e Scoring: The reactions are scored on a numerical scale (0-4). A mean score above a certain
threshold classifies the substance as a skin irritant.

Controls: A control group with an untreated skin patch is used for comparison.

Researchers developing protocols should consult these standardized guidelines to understand
the basis of the reported hazards and to inform their own risk assessments and handling
procedures.

Disposal Considerations

Chemical waste must be disposed of in accordance with federal, state, and local environmental
regulations. Do not allow the product to enter drains or waterways, as it is very toxic to aquatic
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life.[6][12] Contaminated materials should be collected in suitable, closed containers and
handled by a licensed professional waste disposal service.[3][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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